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Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B12403581 Get Quote

An In-Depth Technical Guide to Ethyl Acetoacetate-d5

Introduction
Ethyl acetoacetate-d5 is the deuterated form of ethyl acetoacetate, where five hydrogen

atoms have been replaced by deuterium isotopes.[1] Its chemical name is Butanoic-2,2,4,4,4-

d5 acid, 3-oxo-, ethyl ester.[2] This isotopic labeling makes it a valuable tool in various scientific

and research applications, particularly as an internal standard for quantitative analysis and as a

tracer in metabolic studies.[1] The deuterium substitution provides a distinct mass difference

from the endogenous, non-labeled compound without significantly altering its chemical

properties, which is ideal for mass spectrometry-based quantification.[1][3] Deuteration has

also gained attention for its potential to influence the pharmacokinetic and metabolic profiles of

drugs.[4]

The non-labeled form, ethyl acetoacetate, is an ester widely used as an intermediate in the

synthesis of a variety of compounds and is also known to be an inhibitor of bacterial biofilm.[1]

[4]

Chemical and Physical Properties
The fundamental properties of Ethyl acetoacetate-d5 are crucial for its application in

experimental settings.
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Property Value Reference(s)

CAS Number 55514-60-8 [2][4]

Molecular Formula C₆H₅D₅O₃ [2][4]

Molecular Weight 135.17 g/mol [2][4]

Appearance Colorless to light yellow liquid [2]

Synonyms
Ethyl Acetoacetate-2,2,4,4,4-

d5, ethyl 3-oxo(²H₅)butanoate
[5]

Purity (GC) 99.22% [2]

Isotopic Enrichment 98.86% [2]

Storage and Stability
Proper storage is critical to maintain the integrity of the compound.

Condition Duration Reference(s)

Pure Form (-20°C) 3 years [2]

Pure Form (4°C) 2 years [2]

In Solvent (-80°C) 6 months [2]

In Solvent (-20°C) 1 month [2]

Synthesis Pathway
The standard laboratory synthesis for the non-deuterated ethyl acetoacetate is the Claisen

condensation of ethyl acetate.[6][7] The synthesis of the deuterated analog would follow a

similar pathway using deuterated ethyl acetate. Two moles of the starting ester condense to

form one mole of ethyl acetoacetate and one mole of ethanol.[6]
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Figure 1: Claisen Condensation for Ethyl Acetoacetate Synthesis
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Figure 2: Workflow for LC-MS/MS Quantification
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Figure 3: Metabolic Hydrolysis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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